Cas no 5414-91-5 (N-(4-aminophenyl)sulfonylacetamide)
5414-91-5 structure
Product Name:N-(4-aminophenyl)sulfonylacetamide
CAS No:5414-91-5
MF:C8H10AlN2O3S
MW:241.223139286041
CID:939888
PubChem ID:54611751
Update Time:2025-04-19
N-(4-aminophenyl)sulfonylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-aminophenyl)sulfonylacetamide
- aluminum,N-(4-aminophenyl)sulfonylacetamide
- NSC-10678
- 5414-91-5
- NSC10678
-
- Inchi: 1S/C8H10N2O3S.Al/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);
- InChI Key: LCORAGDOUJXGPX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC(C)=O)(=O)=O.[Al]
Computed Properties
- Exact Mass: 244.04600
- Monoisotopic Mass: 241.0227518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 97.64000
- LogP: 2.48400
N-(4-aminophenyl)sulfonylacetamide Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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